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Compound of Interest

Compound Name: 4-(Phenylthio)benzaldehyde

Cat. No.: B075716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-(Phenylthio)benzaldehyde (CAS No.

1208-88-4), a versatile chemical intermediate with significant applications in organic synthesis

and pharmaceutical development. The document details its chemical and physical properties,

experimental protocols for its synthesis and characterization, reactivity, and safety information.

Chemical Identity and Properties
4-(Phenylthio)benzaldehyde is an organic compound featuring a benzaldehyde core

substituted with a phenylthio (-SPh) group at the para-position.[1] This structure, containing

both an aldehyde and a thioether functional group, imparts a unique reactivity profile that

makes it a valuable building block in the synthesis of more complex molecules.[2]

Table 1: Chemical Identifiers for 4-(Phenylthio)benzaldehyde
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Identifier Value

CAS Number 1208-88-4[1][3][4]

Molecular Formula C₁₃H₁₀OS[1][4][5]

IUPAC Name 4-(Phenylsulfanyl)benzaldehyde[3]

Synonyms
4-(Phenylthio)Benzaldehyde, 4-Formyldiphenyl

sulfide, Benzaldehyde, p-(phenylthio)-[1][4][5]

InChI
InChI=1S/C13H10OS/c14-10-11-6-8-13(9-7-

11)15-12-4-2-1-3-5-12/h1-10H[1][5]

InChIKey
VDNBWBPUFMZCEW-UHFFFAOYSA-N[1][4]

[5]

SMILES S(C1=CC=C(C=O)C=C1)C2=CC=CC=C2[1][5]

Table 2: Physicochemical Properties of 4-(Phenylthio)benzaldehyde
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Property Value

Molecular Weight 214.28 g/mol [4][5]

Appearance
Off-white to light brown solid or powder; Pale

yellow to light brown solid or liquid[1][2][4][5][6]

Melting Point 53-54 °C[4][5][6]

Boiling Point 136-138 °C at 0.1 Torr[4][5][6]

Density 1.2 ± 0.1 g/cm³ (Predicted)[4][5][6]

Flash Point 209.9 ± 8.9 °C[4]

Refractive Index 1.645[4]

Polar Surface Area (PSA) 42.4 Å²[4]

LogP (XLogP3) 3.5[4]

Vapor Pressure 6.64E-06 mmHg at 25°C[4]

Storage Temperature
2-8°C, under inert atmosphere (Nitrogen or

Argon)[2][3][5][6]

Synthesis and Experimental Protocols
4-(Phenylthio)benzaldehyde is a crucial intermediate in the synthesis of various derivatives,

including compounds evaluated for antimicrobial activity.[7][8]

A common synthetic route involves the reaction of a halo-benzaldehyde with thiophenol in the

presence of a suitable base and catalyst. While specific reaction conditions can vary, a general

protocol is outlined below.

Experimental Protocol: Synthesis of 4-(Phenylthio)benzaldehyde

Reactant Preparation: To a reaction vessel equipped with a stirrer and reflux condenser, add

4-chlorobenzaldehyde, an equimolar amount of thiophenol, and a suitable solvent (e.g., DMF

or DMSO).
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Base Addition: Add a base, such as potassium carbonate or sodium hydride, to the mixture

to facilitate the nucleophilic aromatic substitution reaction.

Catalysis (Optional): A copper-based catalyst may be employed to improve reaction rates

and yield.

Reaction: Heat the mixture under an inert atmosphere (e.g., Nitrogen or Argon) and reflux for

several hours until the reaction is complete, as monitored by Thin Layer Chromatography

(TLC).

Workup: After cooling to room temperature, pour the reaction mixture into water and extract

the product with an organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be further purified

by column chromatography on silica gel or by recrystallization to yield pure 4-
(Phenylthio)benzaldehyde.
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Synthesis Workflow

Workup & Purification

Combine 4-Halobenzaldehyde,
Thiophenol, Base, and Solvent

Heat Mixture under
Inert Atmosphere (Reflux)

Monitor Reaction
by TLC

Quench with Water &
Extract with Organic Solvent

Upon Completion

Wash, Dry, and Concentrate
Organic Phase

Purify by Column
Chromatography or Recrystallization

Obtain Pure Product

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Analysis

Data Interpretation

Purified Sample of
4-(Phenylthio)benzaldehyde

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Confirm Proton &
Carbon Environment

Identify Functional
Groups (C=O, C-S)

Verify Molecular
Weight & Formula

Structural Confirmation
&

Purity Assessment

Aldehyde Reactions Sulfur Reactions

4-(Phenylthio)benzaldehyde

Oxidation to
Carboxylic Acid

[O]

Reduction to
Alcohol

[H]

Wittig Reaction
(Alkene Synthesis)

Ph₃P=CHR

Reductive Amination
(Amine Synthesis)

R₂NH, [H]

Oxidation to
Sulfoxide/Sulfone

m-CPBA

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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